molecular formula C14H19N5O4S2 B2803987 N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-ethyl-2-methyl-1H-imidazole-4-sulfonamide CAS No. 2034260-68-7

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-ethyl-2-methyl-1H-imidazole-4-sulfonamide

Cat. No. B2803987
CAS RN: 2034260-68-7
M. Wt: 385.46
InChI Key: NFNUBCIOZZZRBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-ethyl-2-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H19N5O4S2 and its molecular weight is 385.46. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-ethyl-2-methyl-1H-imidazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-ethyl-2-methyl-1H-imidazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tautomeric Behavior Study

Sulfonamide derivatives, including compounds similar to N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-ethyl-2-methyl-1H-imidazole-4-sulfonamide, have been used to study tautomeric behavior. These studies typically use spectroscopic methods like infrared and nuclear magnetic resonance to identify molecular conformations, which are crucial for understanding pharmaceutical and biological activities (Erturk, Gumus, Dikmen, & Alver, 2016).

Synthesis and Structural Analysis

Such compounds are also involved in the synthesis of novel derivatives and structural analysis. For instance, research has been conducted on the synthesis of new derivatives involving the reactions of sulfamides, which is an integral part of the molecular structure of this compound, with various agents to form new compounds. These compounds' structures are often established through methods like X-ray diffraction (Gazieva et al., 2008).

Development of Heterocyclic Compounds

Additionally, these sulfonamide derivatives are used in the development of heterocyclic compounds. These compounds are synthesized through processes like nucleophilic addition and cyclization reactions. They are important for understanding the chemistry of heterocyclic compounds and their potential applications in various fields (Rozentsveig et al., 2013).

Catalytic Applications

In the realm of catalysis, such sulfonamide derivatives have been used as catalysts in various synthetic reactions. They play a significant role in facilitating the synthesis of other complex organic compounds, contributing to advancements in organic chemistry and pharmaceuticals (Khazaei, Abbasi, & Moosavi‐Zare, 2016).

Biological Screening

These compounds also undergo biological screening for various activities. Studies have been conducted to evaluate their antimicrobial, antiproliferative, and antiulcer properties. Such research is crucial in drug discovery and the development of new therapeutic agents (Starrett et al., 1989).

properties

IUPAC Name

N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-1-ethyl-2-methylimidazole-4-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19N5O4S2/c1-5-19-9-14(15-10(19)2)24(20,21)16-11-6-7-12-13(8-11)18(4)25(22,23)17(12)3/h6-9,16H,5H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NFNUBCIOZZZRBA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C(N=C1C)S(=O)(=O)NC2=CC3=C(C=C2)N(S(=O)(=O)N3C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19N5O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-ethyl-2-methyl-1H-imidazole-4-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.